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Compound of Interest

Compound Name: Chlorocyclohexane

Cat. No.: B146310

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of chlorocyclohexane (CAS 542-18-
7), a key chemical intermediate in various synthetic processes. This document collates

essential physicochemical, spectral, and safety data, alongside detailed experimental protocols
for its synthesis and purification.

Core Physicochemical and Safety Data

Chlorocyclohexane, also known as cyclohexyl chloride, is a colorless to pale yellow liquid with
a distinct, sweet odor.[1] It is a flammable and volatile compound with applications as a solvent
and an intermediate in the synthesis of pharmaceuticals and agrochemicals.[2][3][4]

Physicochemical Properties

A summary of the key physicochemical properties of chlorocyclohexane is presented in Table
1. This data is critical for its handling, storage, and use in experimental settings.
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Property Value References
Molecular Formula CeH11ClI [5]

Molecular Weight 118.60 g/mol

CAS Number 542-18-7 [2]

Melting Point -44 °C [5]

Boiling Point 142 °C [5]

Density 1.000 g/mL at 20 °C [6]

Refractive Index (n2°/D)

1.462

[5]

Flash Point

34 °C (93.2 °F)

[7]

Vapor Pressure

7 hPa at 20 °C

[5107]

Water Solubility

0.02 g/L at 20 °C

[4]1(5]

Solubility

Soluble in ethanol, ether,

acetone, and chloroform.[1][4]

[6]

Autoignition Temperature

290 °C

[5107]

Explosive Limits

1.1-7.5 % (v/v)

[5]17]

Safety and Handling

Chlorocyclohexane is classified as a flammable liquid and can cause skin, eye, and

respiratory irritation.[3][8] Proper personal protective equipment (PPE), including safety

goggles, gloves, and respiratory protection, should be used when handling this chemical.[3][8]

It should be stored in a cool, well-ventilated area away from sources of ignition.[8][9]

Hazard Statements:

e H226: Flammable liquid and vapour.[8]

e H315: Causes skin irritation.[8]

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://m.chemicalbook.com/SpectrumEN_542-18-7_1HNMR.htm
https://patents.google.com/patent/RU2187490C2/en
https://m.chemicalbook.com/SpectrumEN_542-18-7_1HNMR.htm
https://m.chemicalbook.com/SpectrumEN_542-18-7_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclohexane
https://m.chemicalbook.com/SpectrumEN_542-18-7_1HNMR.htm
https://wap.guidechem.com/dictionary/en/542-18-7.html
https://m.chemicalbook.com/SpectrumEN_542-18-7_1HNMR.htm
https://wap.guidechem.com/dictionary/en/542-18-7.html
https://m.chemicalbook.com/SpectrumEN_542-18-7_ms.htm
https://m.chemicalbook.com/SpectrumEN_542-18-7_1HNMR.htm
https://www.vedantu.com/question-answer/convert-cyclohexanol-to-chlorocycloh-class-12-chemistry-cbse-600480d68f072d242815282b
https://m.chemicalbook.com/SpectrumEN_542-18-7_ms.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclohexane
https://m.chemicalbook.com/SpectrumEN_542-18-7_1HNMR.htm
https://wap.guidechem.com/dictionary/en/542-18-7.html
https://m.chemicalbook.com/SpectrumEN_542-18-7_1HNMR.htm
https://wap.guidechem.com/dictionary/en/542-18-7.html
https://www.benchchem.com/product/b146310?utm_src=pdf-body
https://www.askiitians.com/forums/12-grade-chemistry-others/how-would-you-convert-cyclohexanol-to-chlorocycloh_453440.htm
https://www.scribd.com/document/383246664/attachment-1726796111
https://www.askiitians.com/forums/12-grade-chemistry-others/how-would-you-convert-cyclohexanol-to-chlorocycloh_453440.htm
https://www.scribd.com/document/383246664/attachment-1726796111
https://www.scribd.com/document/383246664/attachment-1726796111
https://www.scribd.com/document/486661859/Preparation-of-Chlorocyclohexane
https://www.scribd.com/document/383246664/attachment-1726796111
https://www.scribd.com/document/383246664/attachment-1726796111
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

e H319: Causes serious eye irritation.[8]

e H335: May cause respiratory irritation.[8]

Toxicological Data:

e LD50 (oral, rat): 3000 mg/kg[7][10]

Spectral Data

Spectroscopic data is essential for the identification and characterization of

chlorocyclohexane. The following tables summarize the key spectral features.

'H NMR Spectral Data

Chemical Shift (ppm) Multiplicity Assignment
4.003 m 1H, -CHCI
2.062 m 2H

1.80 m 2H

1.660 m 1H

1.54 m 2H

1.36 m 2H

1.30 m 1H

Solvent: CDCls, Frequency: 399.65 MHz[5]

13C NMR Spectral Data

Chemical Shift (ppm) Assignment

64.1 -CHCI

35.0 C2,C6

25.8 C3,C5

25.1 C4
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Solvent: CDCIz

IR Spectral Data

Wavenumber (cm~?) Assignment
2930 C-H stretch
2855 C-H stretch
1450 CH:z bend
730 C-Cl stretch

Sample: Liquid Film

Mass Spectrometry Data
m/z

Relative Intensity

118 M+

82 [M-HCI]*
67

55

41

Experimental Protocols

The synthesis of chlorocyclohexane can be achieved through several methods. The most
common laboratory preparations start from cyclohexanol or cyclohexane.

Synthesis of Chlorocyclohexane from Cyclohexanol via
Snl Reaction

This protocol is adapted from a standard undergraduate organic chemistry experiment.[3][9]

Materials:
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e Cyclohexanol

e Concentrated Hydrochloric Acid (HCI)

e Anhydrous Zinc Chloride (ZnClz)

» Saturated Sodium Bicarbonate Solution

e Anhydrous Sodium Sulfate

¢ Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus
Procedure:

 In a round-bottom flask, combine 10 mL of cyclohexanol with 25 mL of concentrated
hydrochloric acid and 5 g of anhydrous zinc chloride.

e Set up a reflux apparatus and heat the mixture gently for 1 hour.
 After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

o Separate the lower aqueous layer and wash the organic layer with 20 mL of saturated
sodium bicarbonate solution to neutralize any remaining acid.

e Wash the organic layer with 20 mL of water.
e Dry the crude chlorocyclohexane over anhydrous sodium sulfate.

o Decant the dried liquid into a distillation apparatus and purify by simple distillation, collecting
the fraction boiling at 140-142 °C.
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Snl reaction mechanism for the synthesis of chlorocyclohexane from cyclohexanol.

Synthesis of Chlorocyclohexane from Cyclohexane by
Photochlorination

This method involves the free-radical substitution of a hydrogen atom on the cyclohexane ring
with a chlorine atom, initiated by UV light.[11]

Materials:

e Cyclohexane

e Chlorine gas (Cl2)

* Inert solvent (e.g., carbon tetrachloride)
e UV lamp

¢ Gas washing bottle, reaction flask, condenser
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Procedure:

e Set up a reaction flask equipped with a condenser, a gas inlet tube, and a magnetic stirrer.
o Charge the flask with cyclohexane dissolved in an inert solvent.

e Position a UV lamp to irradiate the reaction mixture.

o Slowly bubble chlorine gas through the solution while stirring and irradiating.

e Monitor the reaction progress by gas chromatography (GC).

e Once the desired conversion is achieved, stop the chlorine flow and UV irradiation.

e Wash the reaction mixture with a solution of sodium thiosulfate to remove excess chlorine,
followed by water.

o Dry the organic layer over anhydrous magnesium sulfate and purify the product by fractional
distillation.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Combine Reactants
(e.g., Cyclohexanol, HCI, ZnCl2)
Reaction
(e.g., Reflux for 1 hour)
Aqueous Workup
(Separation and Washing)

Drying
(Anhydrous NazS0a4)

Purification
(Distillation)

Pure Chlorocyclohexane

Click to download full resolution via product page

General experimental workflow for the synthesis and purification of chlorocyclohexane.

Applications in Research and Development

Chlorocyclohexane serves as a versatile building block in organic synthesis.[1] Its primary
application lies in its use as an intermediate for the production of various pharmaceuticals and
agrochemicals.[2] The chlorine atom can be readily displaced by a variety of nucleophiles,

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b146310?utm_src=pdf-body-img
https://www.benchchem.com/product/b146310?utm_src=pdf-body
https://www.benchchem.com/product/b146310?utm_src=pdf-body
https://www.vedantu.com/question-answer/convert-cyclohexanol-to-chlorocycloh-class-12-chemistry-cbse-600480d68f072d242815282b
https://patents.google.com/patent/RU2187490C2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

making it a useful precursor for introducing the cyclohexyl moiety into larger molecules. It is
also utilized as a solvent in certain chemical reactions and for extraction purposes.[4]
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Logical relationships of chlorocyclohexane's synthesis and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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